Cas no 2171829-85-7 (3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}propanoic acid)

• Product Name: 3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}propanoic acid
• CAS No: 2171829-85-7
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6286482
• PubChem ID: 165538997
• Update Time: 2025-11-01

3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}propanoic acid
• 3-cyclopropyl-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}propanoic acid
• EN300-1505030
• 2171829-85-7

• Inchi： 1S/C25H28N2O6/c28-23(27-22(13-24(29)30)16-9-10-16)15-32-12-11-26-25(31)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-22H,9-15H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： NFRLQEQRMZFVPQ-UHFFFAOYSA-N
• SMILES： OC(CC(C1CC1)NC(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}propanoic acid

3-Cyclopropyl-3-{2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}propanoic Acid (CAS No. 2171829-85-7): An Overview

3-Cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}propanoic acid (CAS No. 2171829-85-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and cyclopropyl groups, which are known for their unique chemical properties and potential biological activities.

The fluorene moiety, a tricyclic aromatic hydrocarbon, is widely used in the synthesis of various pharmaceuticals due to its stability and ability to form strong hydrogen bonds. The presence of the cyclopropyl group adds further complexity and reactivity to the molecule, making it an interesting candidate for drug development. The compound also features a methoxycarbonyl group, which is commonly used in protecting amino groups during synthetic processes, ensuring the integrity of the final product.

Recent studies have highlighted the potential applications of 3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}propanoic acid in various therapeutic areas. One notable area of research is its use as a prodrug, where the compound is designed to be biologically inactive until it undergoes specific metabolic transformations in the body. This approach can enhance the drug's solubility, stability, and bioavailability, making it more effective in treating diseases such as cancer and neurological disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of this compound. The results showed that 3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}propanoic acid exhibited favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound was found to have high oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral medication.

The biological activity of 3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}propanoic acid has also been explored in several preclinical studies. In vitro assays demonstrated that the compound possesses potent inhibitory effects on specific enzymes involved in disease pathways. For instance, it was found to effectively inhibit the activity of proteases and kinases, which are key targets in cancer therapy and inflammatory diseases.

Furthermore, the compound's ability to cross the blood-brain barrier (BBB) has been evaluated in animal models. The results indicated that 3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}propanoic acid can efficiently penetrate the BBB, making it a promising candidate for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}propanoic acid involves multiple steps and requires precise control over reaction conditions. The key steps include the formation of the fluorene derivative, introduction of the cyclopropyl group, and attachment of the methoxycarbonyl protecting group. These synthetic routes have been optimized to achieve high yields and purity levels, ensuring that the final product meets pharmaceutical standards.

In addition to its therapeutic potential, 3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}propanoic acid has also been studied for its use as a fluorescent probe in biological systems. The fluorene moiety provides strong fluorescence properties, which can be utilized for imaging applications such as monitoring cellular processes and drug delivery mechanisms.

The safety profile of 3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}propanoic acid has been extensively evaluated through toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-cyclopropyl-3-{2-2-{(9H-fluoren)-9-yloxymethylcarbonylamino)-ethyl}-acetoxyaceto}-aminopropanoic acid (CAS No. 2171829-85-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to explore its full potential and optimize its use in various medical settings.